![molecular formula C15H15N3O2 B1468371 4-[(4-Methoxybenzyl)oxy]-1h-indazol-3-amine CAS No. 1242152-69-7](/img/structure/B1468371.png)
4-[(4-Methoxybenzyl)oxy]-1h-indazol-3-amine
Overview
Description
4-[(4-Methoxybenzyl)oxy]-1H-indazol-3-amine (4-MBIND) is a synthetic, non-naturally occurring compound that has been the subject of scientific research since its synthesis in the early 2000s. 4-MBIND has been studied for its potential applications in various scientific fields, including drug discovery, biochemistry, and physiology.
Scientific Research Applications
4-[(4-Methoxybenzyl)oxy]-1h-indazol-3-amine has been studied for its potential applications in a variety of scientific fields. It has been used as a tool to study the structure and function of proteins, as well as to study the effects of drugs on the body. This compound has also been studied for its potential use as a drug discovery tool, as it has been found to interact with various proteins and enzymes in the body. Additionally, this compound has been studied for its potential use in biochemistry and physiology, as it has been found to have an effect on the metabolism of certain compounds.
Mechanism of Action
The mechanism of action of 4-[(4-Methoxybenzyl)oxy]-1h-indazol-3-amine is not yet fully understood. However, it is believed that this compound binds to certain proteins and enzymes in the body, which then induces a change in their structure and/or function. This change in structure and/or function is thought to be responsible for the biochemical and physiological effects of this compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied in both in vitro and in vivo models. In vitro studies have found that this compound has an effect on the metabolism of certain compounds, including glucose, fatty acids, and cholesterol. In vivo studies have found that this compound has an effect on the cardiovascular system, as it has been found to reduce blood pressure and improve blood flow. Additionally, this compound has been found to have an effect on the immune system, as it has been found to reduce inflammation and improve immune response.
Advantages and Limitations for Lab Experiments
The use of 4-[(4-Methoxybenzyl)oxy]-1h-indazol-3-amine in lab experiments has several advantages. It is relatively easy to synthesize and is relatively stable in solution. Additionally, this compound has been found to be relatively safe to use in lab experiments, as it has been found to have minimal side effects. However, there are also some limitations to using this compound in lab experiments. For example, this compound is not very soluble in water, which can make it difficult to use in certain experiments. Additionally, this compound is not very stable in certain conditions, such as high temperatures or acidic environments.
Future Directions
Given the potential applications of 4-[(4-Methoxybenzyl)oxy]-1h-indazol-3-amine, there are a number of potential future directions for research. For example, further research could be conducted to better understand the mechanism of action of this compound and its effects on the body. Additionally, further research could be conducted to explore the potential use of this compound in drug discovery and development. Additionally, further research could be conducted to explore the potential use of this compound in biochemistry and physiology, as well as to investigate its potential applications in other scientific fields. Finally, further research could be conducted to investigate the potential side effects of this compound and to develop methods to reduce or eliminate these side effects.
Properties
IUPAC Name |
4-[(4-methoxyphenyl)methoxy]-1H-indazol-3-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O2/c1-19-11-7-5-10(6-8-11)9-20-13-4-2-3-12-14(13)15(16)18-17-12/h2-8H,9H2,1H3,(H3,16,17,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBJQGGLWMJVETE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)COC2=CC=CC3=C2C(=NN3)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601245176 | |
Record name | 4-[(4-Methoxyphenyl)methoxy]-1H-indazol-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601245176 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
269.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1242152-69-7 | |
Record name | 4-[(4-Methoxyphenyl)methoxy]-1H-indazol-3-amine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1242152-69-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-[(4-Methoxyphenyl)methoxy]-1H-indazol-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601245176 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.